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Compound of Interest

Compound Name: Cyanine7.5 amine

cat. No.: B15554021

An In-depth Technical Guide to Cyanine7.5 Amine for Researchers and Drug Development
Professionals

Introduction

Cyanine7.5 (Cy7.5) amine is a near-infrared (NIR) fluorescent dye that is instrumental in a
variety of life science research and drug development applications.[1][2] Its fluorescence in the
NIR spectrum allows for deep tissue penetration with minimal background autofluorescence,
making it particularly well-suited for in vivo imaging.[1][3] This technical guide provides
comprehensive information on the properties, applications, and experimental protocols related
to Cyanine7.5 amine for scientists and professionals in the field.

The core structure of Cyanine7.5 amine features a free primary amino group, which enables
its conjugation to various molecules, such as proteins, peptides, and oligonucleotides, through
reactions with activated carboxylic acid derivatives.[4][5][6]

Physicochemical and Spectroscopic Properties

The key properties of Cyanine7.5 amine are summarized in the table below for easy
reference. These properties are crucial for designing and troubleshooting experiments involving
this fluorophore.
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Property

Value

CAS Number

2104005-17-4 (hydrochloride)[4][5][7], 2104005-
16-3 (chloride)[4], 2104005-15-2[4][7]

Molecular Formula

C51H64CI2N40 (hydrochloride)[4][7]

Molecular Weight

819.99 g/mol (hydrochloride)[1][4]

Excitation Maximum (Aex)

~788 nm[1][5]

Emission Maximum (Aem)

~808 nm[1][5]

Extinction Coefficient

223,000 cm~M-1[5]

Fluorescence Quantum Yield

0.1[5]

Solubility

Good solubility in DMSO, DMF, and alcohols[4]
[5]

Appearance

Dark green powder

Storage Conditions

Store at -20°C in the dark for up to 24 months.
Can be transported at room temperature for up

to 3 weeks. Avoid prolonged light exposure.[4]

Applications in Research and Drug Development

The favorable near-infrared properties of Cyanine7.5 make it a valuable tool for a range of
applications:

¢ In Vivo Imaging: The long-wavelength emission of Cy7.5 allows for deep tissue imaging with
reduced background interference, making it ideal for tracking labeled molecules within a
living organism.[1][3]

» Fluorescence Microscopy: It enables clear visualization of cellular structures and processes.

[1]

o Flow Cytometry: Provides distinct and reliable signals for cell sorting and analysis.[1]
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o Bioanalytical Assays: Effective for the detection and analysis of multiple biomolecular targets

in complex samples.[1]

e Drug Delivery Studies: Labeled therapeutic agents or drug delivery vehicles can be tracked

to understand their biodistribution and target engagement.[3]
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Applications of Cyanine7.5 Amine.

Experimental Protocols: Biomolecule Conjugation

The primary amine group of Cyanine7.5 amine allows for its covalent attachment to molecules

containing an amine-reactive group, most commonly an N-hydroxysuccinimide (NHS) ester.
The following is a general protocol for conjugating Cyanine7.5 amine to a protein that has

been activated with an NHS ester.

Reagent and Buffer Preparation

o Protein Preparation:

o The protein to be labeled should be at a concentration of 2-10 mg/mL.[3][9]

o The buffer for the protein solution must be free of primary amines, such as Tris or glycine.
Phosphate-buffered saline (PBS) at pH 7.2-7.4 is a suitable buffer. If necessary, perform a
buffer exchange using dialysis or a desalting column.[9][10]
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o For optimal labeling, the pH of the protein solution should be adjusted to 8.5 + 0.5.[8][10]
This can be achieved by adding a small volume of 1 M sodium bicarbonate.[8]

e Cyanine7.5 Amine Solution:

o Prepare a stock solution of Cyanine7.5 amine in anhydrous dimethyl sulfoxide (DMSOQO) or
dimethylformamide (DMF).

Conjugation Reaction

e Molar Ratio Calculation: Determine the desired molar ratio of Cyanine7.5 amine to the
protein. A starting point of a 10:1 to 20:1 molar ratio of dye to protein is often recommended,
but this should be optimized for each specific protein.[9]

e Reaction Incubation:

o Slowly add the calculated amount of the Cyanine7.5 amine stock solution to the protein

solution while gently vortexing.[8]

o Incubate the reaction mixture for 1-3 hours at room temperature or overnight at 4°C,
protected from light.[10]

Purification of the Conjugate

¢ Removal of Unconjugated Dye: It is crucial to remove any free Cyanine7.5 amine from the
labeled protein. This is typically achieved using size-exclusion chromatography, such as a
Sephadex G-25 column.[8][9]

e Characterization:

o The degree of labeling (DOL) can be determined by measuring the absorbance of the
conjugate at 280 nm (for the protein) and at the absorbance maximum of the dye (~788
nm).
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Start: Prepare Reagents

'

1. Prepare Protein Solution
(2-10 mg/mL, amine-free buffer, pH 8.5)

'

2. Prepare Cy7.5 Amine Stock
(in DMSO or DMF)

3. Conjugation Reaction
(Add dye to protein, incubate 1-3h at RT)

5. Characterize Conjugate
(Determine Degree of Labeling)

End: Labeled Biomolecule
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Workflow for Biomolecule Conjugation.
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Troubleshooting Common Issues

Issue Potential Cause Suggested Solution

Protein concentration is too ) )
Concentrate the protein.Adjust

the pH to 8.5-9.5.Perform

buffer exchange to remove

low.[10]Reaction pH is not
Low Labeling Efficiency optimal.[10]Presence of
primary amines in the buffer.

interfering substances.[10]
[10]

Optimize the dye-to-protein
Dye-to-protein ratio is too high.  ratio by testing lower
Protein Precipitation [LO]High concentration of ratios.Ensure the volume of
organic solvent (DMSO).[10] DMSO is less than 10% of the

total reaction volume.[10]

Repeat the purification step or
_ , Incomplete removal of _ _
High Background Signal ) use a longer size-exclusion
unconjugated dye.[10]
column.[10]

Conclusion

Cyanine7.5 amine is a versatile and powerful near-infrared fluorescent probe for a wide array
of applications in research and drug development. Its ability to be conjugated to various
biomolecules, combined with its favorable spectral properties for in vivo imaging, makes it an
indispensable tool for researchers. By following established protocols and understanding its
chemical properties, scientists can effectively leverage Cyanine7.5 amine to advance their
studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Cyanine7.5 | Cyanine7.5 dye | AxisPharm [axispharm.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Step_by_Step_Guide_for_Protein_Conjugation_with_Cy7.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Step_by_Step_Guide_for_Protein_Conjugation_with_Cy7.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Step_by_Step_Guide_for_Protein_Conjugation_with_Cy7.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Step_by_Step_Guide_for_Protein_Conjugation_with_Cy7.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Step_by_Step_Guide_for_Protein_Conjugation_with_Cy7.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Step_by_Step_Guide_for_Protein_Conjugation_with_Cy7.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Step_by_Step_Guide_for_Protein_Conjugation_with_Cy7.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Step_by_Step_Guide_for_Protein_Conjugation_with_Cy7.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Step_by_Step_Guide_for_Protein_Conjugation_with_Cy7.pdf
https://www.benchchem.com/product/b15554021?utm_src=pdf-body
https://www.benchchem.com/product/b15554021?utm_src=pdf-body
https://www.benchchem.com/product/b15554021?utm_src=pdf-custom-synthesis
https://axispharm.com/product-category/fluorescent-dyes/cyanine-dyes/cyanine7-5/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

. lumiprobe.com [lumiprobe.com]
. apexbt.com [apexbt.com]

. lumiprobe.com [lumiprobe.com]

. medkoo.com [medkoo.com]

°
© (0] ~ » &) H w N

. docs.aatbio.com [docs.aatbio.com]

e 10. benchchem.com [benchchem.com]

. Cyanine7.5 amine | AxisPharm [axispharm.com]

. medchemexpress.com [medchemexpress.com]

. Cyanine7.5 amine, 2104005-17-4 | BroadPharm [broadpharm.com]

 To cite this document: BenchChem. [CAS number for Cyanine7.5 amine]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b15554021#cas-

number-for-cyanine7-5-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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